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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide on the input data requirements for the

WAM2layers model when utilizing the ERA5 reanalysis dataset. Adherence to these protocols

is crucial for accurate and reproducible atmospheric moisture tracking studies.

Introduction to WAM2layers and ERA5
WAM2layers is a widely used Eulerian moisture tracking model that quantifies the transport of

atmospheric water vapor. It is instrumental in understanding precipitation sources and sinks,

which has significant implications for hydrology, climatology, and related fields. ERA5 is the fifth

generation ECMWF atmospheric reanalysis of the global climate, providing high-resolution

hourly data on a vast number of atmospheric, land, and oceanic variables. The combination of

WAM2layers and ERA5 allows for detailed and robust analyses of the atmospheric branch of

the hydrological cycle.

Input Data Requirements
The WAM2layers model requires specific atmospheric and surface variables from the ERA5

dataset for its calculations. These variables can be broadly categorized into upper-air data and

surface-level data. The model can be run using either model-level or pressure-level upper-air

data; however, using pressure-level data is often more practical due to its easier accessibility.
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The following tables summarize the essential and recommended ERA5 variables for running

WAM2layers.

Table 1: Upper-Air Variables (Pressure Level Data)

Variable
Name

ERA5 Short
Name

Description
Vertical
Levels

Temporal
Resolution

Spatial
Resolution

U-component

of wind
u

Zonal wind

speed

All available

pressure

levels

Hourly 0.25° x 0.25°

V-component

of wind
v

Meridional

wind speed

All available

pressure

levels

Hourly 0.25° x 0.25°

Specific

humidity
q

Mass of

water vapor

per unit mass

of moist air

All available

pressure

levels

Hourly 0.25° x 0.25°

Table 2: Surface and Single-Level Variables
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Variable Name
ERA5 Short
Name

Description
Temporal
Resolution

Spatial
Resolution

Total

precipitation
tp

Accumulated

precipitation over

a period

Hourly 0.25° x 0.25°

Evaporation e

Accumulated

evaporation over

a period

Hourly 0.25° x 0.25°

Surface pressure sp

The pressure at

the surface of the

Earth

Hourly 0.25° x 0.25°

10m U-

component of

wind

u10

Zonal wind

speed at 10

meters above the

surface

Hourly 0.25° x 0.25°

10m V-

component of

wind

v10

Meridional wind

speed at 10

meters above the

surface

Hourly 0.25° x 0.25°

2m dewpoint

temperature
d2m

Temperature to

which air would

have to cool to

become

saturated

Hourly 0.25° x 0.25°

Total column

water vapour
tcwv

Total amount of

water vapour in a

column of air

Hourly 0.25° x 0.25°

Note: While Total Column Water Vapour (tcwv) is not strictly required, its inclusion is highly

recommended to help mitigate potential errors in the model's water balance calculations.[1]
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Experimental Protocols: Data Acquisition and
Preprocessing
The successful application of WAM2layers hinges on the correct acquisition and preprocessing

of ERA5 data. The following protocol outlines the key steps in this process.

Data Download from the Copernicus Climate Data Store
(CDS)

Account Creation: Register for an account on the Copernicus Climate Data Store (CDS)

portal.

API Key Installation: Install the CDS API key on your local machine to enable programmatic

data downloads.

Data Request Script: Utilize a Python script with the cdsapi library to request the required

variables. It is recommended to download data in NetCDF format.

For upper-air data on pressure levels, specify the variables u, v, and q for all available

pressure levels.

For surface data, request the variables tp, e, sp, u10, v10, and d2m.

Specify the desired date range, time steps (hourly), and geographical extent for your study

area.

WAM2layers Preprocessing Workflow
The WAM2layers software includes a command-line interface for preprocessing the raw ERA5

data into a format suitable for the tracking model. The general workflow is as follows:

Configuration File: Create a YAML configuration file (e.g., config.yaml). This file specifies the

paths to your input ERA5 files, the desired output directory for the preprocessed data, the

date range, and other relevant parameters.

Run the Preprocessing Command: Execute the WAM2layers preprocessing script from your

terminal, pointing to your configuration file. A typical command would be:
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Output: The preprocessing step will generate a single NetCDF file containing all the

necessary variables, vertically integrated and structured for efficient use by the WAM2layers

tracking algorithm.

Visualizations
Logical Relationship of Input Data
The following diagram illustrates the relationship between the different categories of ERA5

input data required by the WAM2layers model.

ERA5 Reanalysis Data

Upper-Air Variables Surface Variables

Upper-Air Data

U-component of wind V-component of wind Specific humidity

Surface Data

Total precipitation Evaporation Surface pressure 10m U-component of wind 10m V-component of wind 2m dewpoint temperature Total column water vapour (recommended)

WAM2layers Model

Click to download full resolution via product page

Caption: ERA5 input data categories for the WAM2layers model.

Experimental Workflow for Data Preparation
This diagram outlines the sequential steps involved in preparing ERA5 data for a WAM2layers

simulation.
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Copernicus Climate Data Store (CDS) Local Processing Environment

Data Download Raw ERA5 Data (NetCDF) Preprocessing Preprocessed Data (NetCDF)

WAM2layers Simulation Analysis Results

Click to download full resolution via product page

Caption: Workflow for ERA5 data preparation for WAM2layers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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